Cas no 2172214-53-6 (1-3-(hydroxymethyl)oxolan-3-yl-4-methylcyclohexan-1-ol)

• Product Name: 1-3-(hydroxymethyl)oxolan-3-yl-4-methylcyclohexan-1-ol
• CAS No: 2172214-53-6
• MF: C₁₂H₂₂O₃
• MW: 214.301284313202
• CID: 6003878
• PubChem ID: 165846545
• Update Time: 2025-05-20

1-3-(hydroxymethyl)oxolan-3-yl-4-methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-3-(hydroxymethyl)oxolan-3-yl-4-methylcyclohexan-1-ol
• EN300-1647030
• 1-[3-(hydroxymethyl)oxolan-3-yl]-4-methylcyclohexan-1-ol
• 2172214-53-6

• Inchi： 1S/C12H22O3/c1-10-2-4-12(14,5-3-10)11(8-13)6-7-15-9-11/h10,13-14H,2-9H2,1H3
• InChI Key： GNKGFJFKWKMHDN-UHFFFAOYSA-N
• SMILES： OC1(CCC(C)CC1)C1(CO)COCC1

Computed Properties

• Exact Mass: 214.15689456g/mol
• Monoisotopic Mass: 214.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.7Ų

Additional information on 1-3-(hydroxymethyl)oxolan-3-yl-4-methylcyclohexan-1-ol

Comprehensive Overview of 1-3-(hydroxymethyl)oxolan-3-yl-4-methylcyclohexan-1-ol (CAS No. 2172214-53-6): Properties, Applications, and Industry Insights

The chemical compound 1-3-(hydroxymethyl)oxolan-3-yl-4-methylcyclohexan-1-ol (CAS No. 2172214-53-6) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and specialty materials. This hydroxymethyl-substituted oxolane derivative is characterized by its cyclohexanol backbone, which contributes to its versatility in synthetic chemistry. Researchers and industry professionals are increasingly exploring its role in chiral synthesis and biodegradable polymer development, aligning with the global push toward sustainable chemistry.

One of the key features of CAS No. 2172214-53-6 is its bifunctional nature, combining both hydroxyl and oxolane moieties. This structure enables it to act as an intermediate in the synthesis of complex molecules, particularly in the field of drug discovery. Recent studies highlight its potential in creating bioactive scaffolds for targeting neurological and metabolic disorders, a topic of high interest given the rising prevalence of such conditions worldwide. The compound’s stereochemical purity also makes it valuable for asymmetric catalysis, a critical area in green chemistry initiatives.

From an industrial perspective, 1-3-(hydroxymethyl)oxolan-3-yl-4-methylcyclohexan-1-ol is being evaluated for its compatibility with enzyme-mediated reactions, a trend driven by the demand for eco-friendly manufacturing processes. Its solubility profile and stability under mild conditions further enhance its appeal for continuous flow chemistry applications, which are gaining traction as a means to reduce waste and energy consumption. These attributes position the compound as a promising candidate for green solvent formulations and renewable material production.

In the context of user-searched queries, common questions include: "What are the synthetic routes for CAS No. 2172214-53-6?" and "How does hydroxymethyl oxolane compare to other cyclic alcohols in drug design?" Addressing these, the compound’s synthesis typically involves ring-closing metathesis or reductive amination of precursor aldehydes, with yields optimized via microwave-assisted techniques. Its comparative advantage lies in its lower toxicity profile and higher stereoselectivity than traditional cyclohexanol derivatives.

Another hot topic is the compound’s role in cosmetic formulations, where its moisturizing properties and mild irritation potential are under investigation. With consumers increasingly prioritizing clean-label ingredients, 1-3-(hydroxymethyl)oxolan-3-yl-4-methylcyclohexan-1-ol could emerge as a viable alternative to synthetic emollients. Regulatory agencies are also scrutinizing its safety data, reflecting broader industry shifts toward transparent ingredient sourcing.

Looking ahead, advancements in computational chemistry are expected to unlock new applications for this compound. Molecular docking studies suggest its potential as a ligand for G-protein-coupled receptors (GPCRs), a focal point in precision medicine research. Furthermore, its incorporation into smart materials for controlled release systems could revolutionize fields like agriculture and healthcare. As sustainability and efficiency remain top priorities across sectors, CAS No. 2172214-53-6 is poised to play a pivotal role in next-generation chemical innovations.